Cas no 30242-05-8 (3,3'-Oxybis(3,1-propanediyloxy)bis1-propanol)

• Product Name: 3,3'-Oxybis(3,1-propanediyloxy)bis1-propanol
• CAS No: 30242-05-8
• MF: C₁₂H₂₆O₅
• MW: 250.331844806671
• CID: 311402
• Update Time: 2025-11-01

3,3'-Oxybis(3,1-propanediyloxy)bis1-propanol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,3,3'-[oxybis(3,1-propanediyloxy)]bis- (9CI)
• 3-[3-[3-(3-hydroxypropoxy)propoxy]propoxy]propan-1-ol
• TETRAPROPYLENE GLYCOL
• 1,3-propanediol tetramer
• 2-(2-[2-(2-hydroxypropoxy)-propoxy]propoxy)propan-1-ol
• 3,3'-(4-oxa-heptane-1,7-diyldioxy)-bis-propan-1-ol
• 4,8,12-trioxa-pentadecane-1,15-diol
• AC1L8YI2
• NSC361615
• 3,3'-Oxybis(3,1-propanediyloxy)bis1-propanol

• Inchi： 1S/C12H26O5/c13-5-1-7-15-9-3-11-17-12-4-10-16-8-2-6-14/h13-14H,1-12H2
• InChI Key： SSQYDJBBYFFAOG-UHFFFAOYSA-N
• SMILES： O(CCCOCCCO)CCCOCCCO

Computed Properties

• Exact Mass: 250.17808

Experimental Properties

• PSA: 68.15
• LogP: 0.58120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 3,3'-Oxybis(3,1-propanediyloxy)bis1-propanol

3,3'-Oxybis(3,1-propanediyloxy)bis1-propanol (CAS No. 30242-05-8): A Versatile Polyether Alcohol for Modern Applications

In the realm of specialty chemicals, 3,3'-Oxybis(3,1-propanediyloxy)bis1-propanol (CAS No. 30242-05-8) stands out as a multifunctional polyether alcohol with broad utility across industries. This compound, characterized by its unique molecular structure featuring ether linkages and hydroxyl termini, is increasingly sought after for its solubility, stability, and compatibility with polymers. As sustainability and high-performance materials dominate global discussions, this chemical aligns with trends like green chemistry and bio-based additives, making it a focal point for researchers and formulators.

The 3,3'-Oxybis(3,1-propanediyloxy)bis1-propanol structure comprises a central oxygen bridge flanked by propylene glycol units, offering balanced hydrophilicity and flexibility. Such properties make it invaluable in polyurethane foams, coatings, and adhesives, where it acts as a crosslinker or viscosity modifier. Recent studies highlight its role in improving mechanical strength while reducing volatile organic compound (VOC) emissions—a critical factor as industries pivot toward low-VOC formulations to meet regulatory standards like REACH and EPA guidelines.

Beyond traditional uses, CAS 30242-05-8 is gaining traction in personal care and cosmetics. Its non-irritating nature and ability to enhance texture in creams and serums resonate with the demand for clean beauty ingredients. Formulators frequently search for alternatives to PEG compounds, and this polyether alcohol’s biodegradability profile positions it as a compelling option. Online queries such as *"PEG-free humectants"* or *"eco-friendly polyols"* reflect this shift, underscoring the compound’s relevance in consumer-driven markets.

From a synthesis perspective, 3,3'-Oxybis(3,1-propanediyloxy)bis1-propanol is produced via controlled etherification reactions, ensuring high purity and batch consistency—a priority for pharmaceutical intermediates. Its application in drug delivery systems leverages its water solubility and tunable molecular weight, addressing FAQs like *"excipients for solubility enhancement"* in pharmaceutical forums. Additionally, its thermal stability makes it suitable for electronic encapsulation materials, a niche yet growing sector driven by IoT and 5G advancements.

Environmental considerations further elevate the compound’s appeal. As circular economy principles gain momentum, 30242-05-8 is explored for recyclable polymers and bio-composites. Researchers emphasize its potential in reducing dependency on fossil-derived polyols, aligning with searches like *"sustainable alternatives to petrochemical polyethers."* Regulatory databases and patent filings reveal a steady rise in innovations leveraging this molecule, signaling long-term commercial viability.

In summary, 3,3'-Oxybis(3,1-propanediyloxy)bis1-propanol (CAS No. 30242-05-8) exemplifies the intersection of performance and sustainability. Its adaptability across coatings, personal care, and advanced materials—coupled with trending keywords like green polyols and high-efficiency additives—ensures its prominence in both industrial and academic discourse. For stakeholders navigating evolving market demands, this polyether alcohol offers a future-proof solution grounded in science and environmental stewardship.